Cas no 1207866-93-0 (1-acetylpyrrolidine-3-carbaldehyde)

• Product Name: 1-acetylpyrrolidine-3-carbaldehyde
• CAS No: 1207866-93-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 1101841
• PubChem ID: 20758845
• Update Time: 2025-10-15

1-acetylpyrrolidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-3-Pyrrolidinecarboxaldehyde
• 1-acetylpyrrolidine-3-carbaldehyde
• 3-Pyrrolidinecarboxaldehyde, 1-acetyl-, (-)- (9CI)
• 3-Pyrrolidinecarboxaldehyde,1-acetyl-,(-)-(9ci)
• 1174447-98-3
• (-)-1-Acetylpyrrolidine-3-carbaldehyde
• DB-250267
• AM91118
• 1207866-93-0
• 1-Acetyl-pyrrolidine-3-carbaldehyde
• 191347-95-2
• (+)-1-ACETYL-3-PYRROLIDINECARBOXALDEHYDE

• MDL： MFCD19690707
• Inchi： 1S/C7H11NO2/c1-6(10)8-3-2-7(4-8)5-9/h5,7H,2-4H2,1H3
• InChI Key： CPNWBLATBKISDJ-UHFFFAOYSA-N
• SMILES： O=CC1CN(C(C)=O)CC1

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 37.4Ų

Additional information on 1-acetylpyrrolidine-3-carbaldehyde

Introduction to 1-acetylpyrrolidine-3-carbaldehyde (CAS No: 1207866-93-0)

1-acetylpyrrolidine-3-carbaldehyde, with the chemical formula C₇H₉NO, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound belongs to the pyrrolidine class of heterocyclic compounds, characterized by a six-membered ring containing one nitrogen atom. The presence of both an acetyl group and an aldehyde functionality makes it a valuable building block for the synthesis of more complex molecules, particularly in the development of bioactive agents.

The CAS number 1207866-93-0 uniquely identifies this compound in scientific literature and commercial databases, ensuring precise referencing and consistency in research and industrial applications. As a key intermediate, 1-acetylpyrrolidine-3-carbaldehyde has found utility in various synthetic pathways, including the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactivity stems from the polar nature of the aldehyde group, which readily participates in condensation reactions, while the acetyl moiety can undergo further functionalization via nucleophilic addition or acyl substitution.

Recent advancements in synthetic chemistry have highlighted the importance of 1-acetylpyrrolidine-3-carbaldehyde in constructing complex molecular frameworks. For instance, its application in the synthesis of chiral auxiliaries and ligands for asymmetric catalysis has been explored, demonstrating its potential in enantioselective transformations. The compound’s ability to serve as a precursor for pharmacologically relevant scaffolds has also garnered attention from medicinal chemists.

In the realm of drug discovery, 1-acetylpyrrolidine-3-carbaldehyde has been utilized in the development of novel therapeutic agents targeting various biological pathways. Its structural motif is reminiscent of natural products and bioactive molecules, making it a candidate for further derivatization to achieve desired pharmacological properties. Researchers have leveraged its reactivity to generate libraries of analogs for high-throughput screening, identifying lead compounds with potential therapeutic efficacy.

The compound’s role in material science is equally noteworthy. 1-acetylpyrrolidine-3-carbaldehyde has been incorporated into polymer precursors and functional materials due to its ability to introduce specific chemical handles that enhance material properties. For example, its incorporation into polymeric matrices can modulate thermal stability or optical characteristics, making it valuable in advanced material applications.

The synthesis of 1-acetylpyrrolidine-3-carbaldehyde typically involves multi-step organic transformations, often starting from readily available pyrrolidine derivatives. Modern synthetic methodologies emphasize efficiency and sustainability, with catalytic processes and green chemistry principles being increasingly adopted. These approaches not only improve yield but also minimize waste, aligning with global efforts toward environmentally responsible chemical manufacturing.

From a mechanistic standpoint, the reactivity of 1-acetylpyrrolidine-3-carbaldehyde is governed by electronic and steric factors inherent to its structure. The conjugation between the aldehyde group and the pyrrolidine ring influences its interaction with electrophiles and nucleophiles. This unique interplay has been studied computationally and experimentally to optimize synthetic routes and predict reaction outcomes.

The pharmaceutical industry continues to explore novel derivatives of 1-acetylpyrrolidine-3-carbaldehyde as part of ongoing drug development programs. Its structural versatility allows for modifications that can fine-tune pharmacokinetic profiles, such as solubility, bioavailability, and metabolic stability. Such attributes are critical for translating promising candidates into viable therapeutics.

Moreover, the agrochemical sector has recognized the potential of 1-acetylpyrrolidine-3-carbaldehyde as a precursor for biologically active compounds that influence plant growth or pest control. Its incorporation into novel formulations offers opportunities to develop next-generation agrochemicals with improved efficacy and environmental compatibility.

As research progresses, the applications of 1-acetylpyrrolidine-3-carbaldehyde are expected to expand into emerging fields such as nanotechnology and biomedicine. Its ability to be functionalized into complex structures makes it a valuable asset for designing molecular tools used in diagnostic assays or targeted drug delivery systems.

In conclusion,1-acetylpyrrolidine-3-carbaldehyde (CAS No: 1207866-93-0) represents a cornerstone intermediate in synthetic chemistry with far-reaching implications across multiple industries. Its unique structural features and reactivity make it indispensable for researchers aiming to develop innovative solutions in pharmaceuticals, materials science, and beyond. As new methodologies emerge and applications evolve,1-acetylpyrrolidine-3-carbaldehyde will undoubtedly remain at the forefront of chemical innovation.